Cas no 1805404-98-1 (5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805404-98-1
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4892205
• Update Time: 2025-08-05

5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-6(10)3-1-14-7(16)4(2-15)5(3)8(11,12)13/h1-2,6H,(H,14,16)
• InChI Key： DBUQOPONADJBFY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C(NC=C1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2

Additional information on 5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde

5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde: A Comprehensive Overview

5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde, with CAS No. 1805404-98-1, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyridine ring substituted with hydroxyl, difluoromethyl, trifluoromethyl, and aldehyde groups. These functional groups endow the molecule with distinct chemical properties and potential applications in drug design and material science.

The synthesis of this compound involves a series of intricate reactions, including Friedel-Crafts alkylation, oxidation, and alkylation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of similar fluorinated pyridines. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce fluorinated substituents onto aromatic rings, significantly improving the yield and purity of such compounds.

One of the most notable aspects of 5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde is its potential as a lead compound in drug discovery. The presence of multiple electron-withdrawing groups (EWGs), such as the trifluoromethyl and difluoromethyl groups, enhances the molecule's ability to interact with biological targets through various non-covalent interactions. Recent studies have demonstrated that such fluorinated pyridines can serve as potent inhibitors of kinase enzymes, which are critical targets in cancer therapy.

In addition to its pharmacological applications, this compound exhibits interesting electronic properties due to its conjugated system and fluorinated substituents. These properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Researchers have explored the impact of fluorination on the electronic properties of aromatic systems, revealing that fluorinated substituents can significantly alter the molecule's absorption spectrum and charge transport characteristics.

The stability and reactivity of 5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde have also been subjects of recent investigations. Studies have shown that the hydroxyl group on the pyridine ring can act as a nucleophilic site under certain reaction conditions, facilitating further functionalization. Furthermore, the aldehyde group provides an additional site for chemical modification, enabling the construction of more complex molecular architectures.

From an environmental perspective, understanding the fate and toxicity of this compound is crucial for its safe handling and application. Recent toxicological studies have focused on assessing the potential genotoxicity and cytotoxicity of fluorinated aromatic compounds like this one. Preliminary results suggest that while these compounds exhibit low acute toxicity, long-term exposure effects require further investigation.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxaldehyde represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future research and development.